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Compound of Interest

Compound Name: 7alpha-O-Ethylmorroniside

Cat. No.: B15138913 Get Quote

An In-depth Examination of the Chemical Structure, Properties, and Biological Significance of a

Promising Iridoid Glycoside

Abstract
7alpha-O-Ethylmorroniside, an iridoid glycoside primarily isolated from the fruit of Cornus

officinalis (Shan Zhu Yu), is a compound of increasing interest within the scientific and drug

development communities. Traditionally used in Chinese medicine for the treatment of kidney-

related ailments, recent research has begun to elucidate the pharmacological potential of this

natural product. This technical guide provides a comprehensive overview of the chemical

structure, physicochemical properties, and known biological activities of 7alpha-O-
Ethylmorroniside, intended to serve as a foundational resource for researchers and

professionals in drug discovery and development.

Chemical Structure and Properties
7alpha-O-Ethylmorroniside is characterized by a core iridoid structure, a class of

monoterpenoids widely distributed in the plant kingdom, attached to a glucose moiety. Its

chemical identity has been established through various spectroscopic and analytical

techniques.

Table 1: Chemical and Physicochemical Properties of 7alpha-O-Ethylmorroniside
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Property Value Source

Molecular Formula C₁₉H₃₀O₁₁ [1]

Molecular Weight 434.43 g/mol [1]

IUPAC Name

methyl (1S,4aR,5S,7S,7aS)-5-

ethoxy-7-hydroxy-7-methyl-1-

(((2S,3R,4S,5S,6R)-3,4,5-

trihydroxy-6-

(hydroxymethyl)tetrahydro-2H-

pyran-2-yl)oxy)-1,4a,5,6,7,7a-

hexahydrocyclopenta[c]pyran-

4-carboxylate

Canonical SMILES

CCO[C@H]1C[C@H]2--

INVALID-LINK--C">C@@H--

INVALID-LINK--O[C@H]3--

INVALID-LINK--

CO)O)O">C@@HO

[1]

Physical Description Data not available

Melting Point Data not available

Solubility Data not available

Note: Experimental data for physical description, melting point, and solubility are not readily

available in the reviewed literature.

Spectroscopic Data
The structural elucidation of 7alpha-O-Ethylmorroniside relies on a combination of

spectroscopic methods. While a comprehensive public database of its spectra is not available,

the following represents the types of data crucial for its characterization.

Table 2: Key Spectroscopic Data for Structural Confirmation
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Technique Description

¹H NMR

Proton Nuclear Magnetic Resonance provides

information on the chemical environment and

connectivity of hydrogen atoms within the

molecule.

¹³C NMR

Carbon-13 Nuclear Magnetic Resonance

identifies the different carbon environments,

crucial for mapping the carbon skeleton.

Mass Spectrometry (MS)

Determines the molecular weight and provides

fragmentation patterns that aid in structural

confirmation.

Infrared (IR) Spectroscopy

Identifies the presence of key functional groups,

such as hydroxyl (-OH), carbonyl (C=O), and

ether (C-O-C) groups.

Note: Specific, experimentally-derived spectral data with peak assignments for 7alpha-O-
Ethylmorroniside are not available in the public domain resources reviewed.

Biological Activity and Potential Therapeutic
Applications
7alpha-O-Ethylmorroniside is an iridoid glucoside that has been identified in the fruit of

Cornus officinalis, a plant with a long history of use in traditional Chinese medicine for kidney-

related conditions, including diabetic nephropathy.[1] While research specifically on 7alpha-O-
Ethylmorroniside is still emerging, the biological activities of the structurally related and more

extensively studied compound, morroniside, provide valuable insights into its potential

pharmacological effects.

Morroniside has demonstrated a wide range of biological activities, including neuroprotective,

hepatoprotective, anti-inflammatory, and anti-diabetic effects. It is believed that 7alpha-O-
Ethylmorroniside may share some of these properties. The primary area of investigation for

7alpha-O-Ethylmorroniside is its potential role in the management of kidney diseases.[1]
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Experimental Protocols
Detailed experimental protocols for the isolation, purification, and biological evaluation of

7alpha-O-Ethylmorroniside are not extensively documented in readily accessible literature.

However, general methodologies for the analysis of similar natural products can be adapted.

High-Performance Liquid Chromatography (HPLC) for
Analysis and Purification
A stability-indicating HPLC method is a crucial tool for the quantification and purity assessment

of 7alpha-O-Ethylmorroniside. A general approach would involve:

Column: A C18 reversed-phase column is typically suitable for the separation of iridoid

glycosides.

Mobile Phase: A gradient elution using a mixture of water (often with a modifier like formic

acid or acetic acid to improve peak shape) and an organic solvent such as acetonitrile or

methanol.

Detection: UV detection at a wavelength determined by the compound's UV absorbance

maximum.

Method Validation: The method should be validated for linearity, accuracy, precision,

specificity, and robustness according to established guidelines.

Biological Assays
To investigate the biological activity of 7alpha-O-Ethylmorroniside, a variety of in vitro and in

vivo assays can be employed. For its potential role in diabetic nephropathy, relevant assays

could include:

Cell Culture Models: Using human or rodent renal cell lines (e.g., mesangial cells,

podocytes) to assess the effects of the compound on high-glucose-induced hypertrophy,

fibrosis, and inflammation.

Enzyme-Linked Immunosorbent Assays (ELISAs): To quantify the expression of inflammatory

cytokines and growth factors in cell culture supernatants or tissue homogenates.
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Western Blotting: To analyze the expression levels of key proteins involved in relevant

signaling pathways.

Animal Models: Utilizing diabetic animal models (e.g., streptozotocin-induced diabetic

rodents) to evaluate the in vivo efficacy of 7alpha-O-Ethylmorroniside in ameliorating

kidney damage.

Signaling Pathways and Experimental Workflows
While specific signaling pathways for 7alpha-O-Ethylmorroniside have not yet been fully

elucidated, based on the activity of related compounds, several pathways are of interest for

future investigation. The following diagram illustrates a hypothetical experimental workflow for

investigating the potential therapeutic effects of 7alpha-O-Ethylmorroniside in the context of

diabetic nephropathy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15138913?utm_src=pdf-body
https://www.benchchem.com/product/b15138913?utm_src=pdf-body
https://www.benchchem.com/product/b15138913?utm_src=pdf-body
https://www.benchchem.com/product/b15138913?utm_src=pdf-custom-synthesis
https://discovery.researcher.life/topic/stability-indicating-hplc-method/6922349?page=1
https://www.benchchem.com/product/b15138913#7alpha-o-ethylmorroniside-chemical-structure-and-properties
https://www.benchchem.com/product/b15138913#7alpha-o-ethylmorroniside-chemical-structure-and-properties
https://www.benchchem.com/product/b15138913#7alpha-o-ethylmorroniside-chemical-structure-and-properties
https://www.benchchem.com/product/b15138913#7alpha-o-ethylmorroniside-chemical-structure-and-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15138913?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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